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Compound of Interest

Compound Name: SR-3306

Cat. No.: B15614979 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the oral administration of SR-3306, a

selective c-Jun N-terminal kinase (JNK) inhibitor, to mice via gavage. The information is

intended for use in preclinical research settings.
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Parameter Details Reference

Compound SR-3306 [1]

Mouse Strain
C57BL/6J (male, 11 weeks

old)
[1]

Body Weight 25-30 g [1]

Dosages 10 mg/kg, 20 mg/kg, 30 mg/kg [1]

Vehicle Saline (0.9% NaCl) [1]

Dosing Regimen
Twice daily (b.i.d.) on Day 1,

Once daily (q.d.) on Days 2-6
[1]

Administration Route Oral Gavage [1]

Experimental Protocols
I. Preparation of SR-3306 Dosing Solution
Materials:

SR-3306 hydrochloride salt

Sterile 0.9% saline solution

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance

Procedure:

Calculate the required amount of SR-3306 based on the desired dose (e.g., 10, 20, or 30

mg/kg) and the body weight of the mice.

Weigh the calculated amount of SR-3306 powder using an analytical balance.
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Dissolve the SR-3306 powder in the appropriate volume of sterile 0.9% saline to achieve the

final desired concentration. For example, for a 10 mg/kg dose in a mouse with a gavage

volume of 10 ml/kg, the concentration would be 1 mg/ml.

Vortex the solution thoroughly until the SR-3306 is completely dissolved.

Prepare fresh dosing solutions daily.

II. Oral Gavage Procedure for Mice
This protocol is a general guideline and should be performed by trained personnel in

accordance with institutional animal care and use committee (IACUC) regulations.

Materials:

Prepared SR-3306 dosing solution

Appropriately sized gavage needles (e.g., 18-20 gauge, 1.5 inches long with a rounded tip

for adult mice).[2]

Syringes (1 ml)

Animal scale

Procedure:

Animal Handling and Restraint:

Weigh the mouse to determine the correct dosing volume.[3] The maximum recommended

volume for oral gavage in mice is 10 ml/kg.[2][4]

Gently but firmly restrain the mouse by scruffing the loose skin over the neck and

shoulders to immobilize the head.[4] The body should be held in a vertical position.[4]

Gavage Needle Insertion:

Measure the correct insertion depth by holding the gavage needle alongside the mouse,

with the tip at the corner of the mouth and the end of the needle at the last rib. Mark this
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length on the needle.[5]

With the mouse's head tilted slightly upwards to straighten the esophagus, gently insert

the gavage needle into the diastema (the gap between the incisors and molars).[2]

Advance the needle slowly and smoothly along the roof of the mouth towards the back of

the throat.[3] The mouse should swallow, allowing the needle to pass easily into the

esophagus.[4]

Caution: If any resistance is met, or if the mouse struggles, coughs, or shows signs of

respiratory distress, immediately withdraw the needle and reassess the technique.[3] Do

not force the needle.

Administration of SR-3306:

Once the needle is correctly positioned in the esophagus, slowly administer the SR-3306
solution from the syringe.[4]

After administration, gently and slowly withdraw the gavage needle along the same path of

insertion.[2]

Post-Procedure Monitoring:

Return the mouse to its cage and monitor for any adverse reactions, such as respiratory

distress or leakage of the administered substance from the mouth or nose.[6]
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Caption: Experimental workflow for SR-3306 oral gavage in mice.
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Caption: JNK signaling pathway and the inhibitory action of SR-3306.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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